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Compound of Interest

Compound Name: Oxydemeton-methyl

Cat. No.: B133069 Get Quote

Oxydemeton-methyl is a systemic insecticide and acaricide classified as a highly hazardous

organophosphate.[1] Due to its toxicity, particularly its potential for reproductive effects, strict

adherence to safety protocols is paramount for all laboratory and field personnel.[2] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of Oxydemeton-methyl in a research environment.

Hazard Identification and Classification
Oxydemeton-methyl is categorized as toxic if swallowed or in contact with skin and causes

serious eye irritation.[3][4] It is also very toxic to aquatic life.[4] The substance is a clear amber,

flammable liquid.[5]
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Hazard Classification GHS Codes Signal Word

Acute Toxicity, Oral (Category

3)
H301 Danger

Acute Toxicity, Dermal

(Category 3)
H311 Danger

Serious Eye Irritation

(Category 2A)
H319 Danger

Hazardous to the Aquatic

Environment, Acute (Category

1)

H400 Danger

Flammable Liquids (Category

2)
H225 Danger

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling Oxydemeton-methyl.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[4]

Skin Gloves

Chemical-resistant, impervious

gloves are mandatory.[4]

Always inspect gloves for

integrity before use. Wash and

dry hands thoroughly after

handling.

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[4] For any

potential exposure, disposable

Tyvek-type sleeves taped to

gloves, or full-body disposable

protective clothing is

recommended.[5]

Respiratory Respirator

In situations where the neat

chemical is handled (e.g.,

weighing and diluting), a

NIOSH-approved half-face

respirator with a combination

filter cartridge for organic

vapors and acid gas is

required.[5] For emergencies,

an approved device with an

appropriate organic or acid gas

cartridge should be used.[3]

Operational Workflow for Safe Handling
Adherence to a strict, step-by-step operational workflow is critical to minimize the risk of

exposure and accidents.
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Preparation

Handling

Post-Handling

Storage & Disposal

1. Don Required PPE

2. Review Safety Data Sheet

3. Prepare Well-Ventilated Work Area

4. Assemble Spill Kit

5. Weigh/Dilute in Fume Hood

6. Use Non-Sparking Tools

7. Clearly Label All Containers

8. Decontaminate Work Surfaces

9. Doff and Dispose of PPE Correctly

10. Wash Hands Thoroughly

11. Store in a Cool, Locked Area

12. Dispose of Waste via Certified Hazardous Waste Program

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Oxydemeton-methyl.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Situation Immediate Action Plan

If Swallowed
Get emergency medical help immediately.[4]

Rinse mouth.[4]

If on Skin

Take off immediately all contaminated clothing

and wash it before reuse.[4] Wash skin with

plenty of water.[4] Get emergency medical help

immediately.[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Spill or Leak

Evacuate personnel to a safe area.[4] Ensure

adequate ventilation and remove all sources of

ignition.[4] Wear appropriate PPE.[4] Contain

the spill using absorbent materials like sand,

diatomite, or universal binders.[3] Prevent the

substance from entering drains or waterways.[4]

Collect spillage.[4]

Disposal Plan
Oxydemeton-methyl and its containers require special disposal procedures and must not be

disposed of with household garbage or allowed to enter the sewage system.[3]

Waste Chemical: All unused Oxydemeton-methyl and contaminated materials should be

treated as hazardous waste.

Empty Containers: Uncleaned packaging must be disposed of according to official

regulations.[3]
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Disposal Method: The ultimate disposal of the chemical must conform with environmental

and public health regulations.[5] It is recommended to use a licensed professional waste

disposal service. Incineration is a suggested method for organophosphate pesticides.[6]

Hierarchy of Controls
To ensure maximum safety, a hierarchical approach to risk mitigation should be implemented.

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Figure 2. Hierarchy of controls for managing risks associated with Oxydemeton-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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